Cas no 2226362-27-0 (2-amino-3-methoxybutanoic acid)

• Product Name: 2-amino-3-methoxybutanoic acid
• CAS No: 2226362-27-0
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD24390306
• CID: 5154924
• PubChem ID: 222906
• Update Time: 2025-06-14

2-amino-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• Threonine, O-methyl-
• 2-amino-3-methoxybutanoic acid

• MDL： MFCD24390306
• Inchi： 1S/C5H11NO3/c1-3(9-2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)/t3-,4+/m1/s1
• InChI Key： FYCWLJLGIAUCCL-DMTCNVIQSA-N
• SMILES： C(O)(=O)[C@H]([C@H](OC)C)N

Additional information on 2-amino-3-methoxybutanoic acid

Recent Advances in the Study of 2-Amino-3-Methoxybutanoic Acid (CAS: 2226362-27-0)

2-Amino-3-methoxybutanoic acid (CAS: 2226362-27-0) is a non-proteinogenic amino acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique methoxy and amino functional groups, exhibits promising biological activities, including antimicrobial and enzyme inhibitory properties. Recent studies have explored its synthesis, structural modifications, and pharmacological effects, positioning it as a valuable scaffold for the design of novel therapeutics.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the synthetic pathways for 2-amino-3-methoxybutanoic acid, highlighting its enantioselective synthesis using chiral catalysts. The researchers achieved high yields and enantiomeric excess (>95%), which is critical for its application in asymmetric synthesis and drug development. The study also emphasized the compound's role as a building block for peptidomimetics, which are increasingly used in the design of protease inhibitors and other therapeutic agents.

In another groundbreaking study, researchers explored the antimicrobial properties of 2-amino-3-methoxybutanoic acid derivatives. The findings, published in Bioorganic & Medicinal Chemistry Letters (2024), demonstrated that certain derivatives exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the methoxy group enhances membrane permeability, thereby improving the compound's efficacy. These results suggest that further structural optimization could lead to the development of new antibiotics to address the growing threat of antimicrobial resistance.

Additionally, 2-amino-3-methoxybutanoic acid has been investigated for its potential as an enzyme inhibitor. A 2024 study in ACS Chemical Biology revealed that this compound acts as a competitive inhibitor of key enzymes involved in amino acid metabolism, such as alanine racemase. This inhibition mechanism could be leveraged to develop treatments for infectious diseases, as alanine racemase is essential for bacterial cell wall synthesis. The study provided detailed kinetic analyses and molecular docking simulations, offering insights into the compound's binding interactions and selectivity.

Beyond its pharmacological applications, 2-amino-3-methoxybutanoic acid has also been studied for its role in chemical biology. A recent preprint on ChemRxiv (2024) described its incorporation into peptide-based probes for studying protein-protein interactions. The methoxy group's steric and electronic properties were found to modulate the probe's binding affinity, enabling precise control over molecular recognition events. This work opens new avenues for the use of 2-amino-3-methoxybutanoic acid in bioconjugation and targeted drug delivery systems.

In conclusion, the latest research on 2-amino-3-methoxybutanoic acid (CAS: 2226362-27-0) underscores its versatility and potential in drug discovery and chemical biology. From its enantioselective synthesis to its antimicrobial and enzyme inhibitory activities, this compound continues to inspire innovative research. Future studies should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in vivo. As the field advances, 2-amino-3-methoxybutanoic acid is poised to play a pivotal role in the development of next-generation therapeutics.